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Compound of Interest

Compound Name: N-(8-Hydroxyoctyl)phthalimide

CAS No.: 105264-63-9

Cat. No.: B008994 Get Quote

Executive Summary
N-(8-Hydroxyoctyl)phthalimide (NHOP) represents a distinct class of surface modifiers that

bridges the gap between hydrophobic passivation and functional bio-activity. Unlike

Polyethylene Glycol (PEG), which functions primarily through steric repulsion and hydration

(the "stealth" effect), NHOP introduces a hydrophobic C8 spacer coupled with a rigid, aromatic

phthalimide headgroup.

This guide evaluates the biocompatibility of NHOP-modified substrates, specifically addressing

the unique challenges posed by its amphiphilic structure. While PEG remains the gold standard

for anti-fouling, NHOP-modified materials offer superior hydrolytic stability and specific pi-pi

stacking interactions, making them ideal candidates for drug-eluting coatings and stable

hydrophobic interfaces. However, this comes with a requirement for rigorous hemocompatibility

testing due to the potential for hydrophobic interaction with blood cell membranes.

Part 1: Chemical Rationale & Comparative Material
Science
The Molecule: Structure-Function Relationship
The biocompatibility profile of NHOP is dictated by its three distinct functional regions:
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Phthalimide Headgroup: A planar, aromatic imide. While historically associated with

thalidomide-class drugs, the surface-bound phthalimide moiety is generally bio-inert but

capable of hydrogen bonding and pi-stacking. It can also serve as a "masked" primary amine

(via Gabriel synthesis) for future functionalization.

Octyl Spacer (C8): A hydrophobic alkyl chain. This provides critical spacing from the bulk

material, reducing steric hindrance, but increases the local hydrophobicity (LogP ~2.5–3.0).

Hydroxyl Anchor: The reactive handle for covalent attachment to polyesters, polyurethanes,

or activated silica surfaces.

Comparative Performance Matrix
The following table contrasts NHOP-modified surfaces with the industry standards: Unmodified

Control (e.g., Polystyrene/Silica) and PEGylated surfaces.

Feature
NHOP-Modified

Surface

PEGylated Surface

(Standard)
Unmodified Control

Surface Character
Amphiphilic /

Hydrophobic
Hydrophilic / Neutral

Variable (Usually

Hydrophobic)

Mechanism of Action
Aromatic Stacking /

Hydrophobic Shielding

Steric Repulsion /

Hydration Layer

Non-specific

Adsorption

Protein Adsorption
Moderate (Selects for

Albumin)

Very Low (Anti-

fouling)
High (Fibrinogen/IgG)

Hydrolytic Stability
High (C8 chain

protects anchor)

Low (Ether bonds

oxidize)
N/A

Cell Adhesion
Moderate (Integrin-

independent)
Low (Cell repellent)

High (Integrin-

mediated)

Primary Risk

Membrane

intercalation

(Hemolysis)

Oxidative degradation Thrombosis / Fibrosis

Part 2: Biological Interaction Pathways
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To assess biocompatibility, one must map the cascade of events when NHOP contacts

biological fluids. The primary concern is the Foreign Body Response (FBR) modulated by the

surface chemistry.

The Surface-Blood Interface Workflow
The following diagram illustrates the differential pathway between NHOP and PEG surfaces.
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Caption: Comparative biological cascade. NHOP surfaces favor Albumin adsorption

(passivating) but carry a risk of direct RBC membrane disruption due to the C8 alkyl chain.

Part 3: Critical Biocompatibility Assays (Protocols)
Cytotoxicity Assessment (ISO 10993-5)
Objective: Determine if leachable components (e.g., free phthalimide or octanol) or the surface

itself induce cell death. Rationale: The C8 chain can act as a detergent if cleaved or if the

surface density is too high, disrupting cell membranes.

Protocol: Direct Contact & Elution Assay
Cell Line: L929 mouse fibroblasts (Standard) or HUVEC (for vascular applications).

Sample Preparation:
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Sterilize NHOP-modified discs (1 cm diameter) via Ethylene Oxide (EtO). Note: Avoid

autoclaving if the substrate is heat-sensitive, though NHOP itself is thermally stable up to

~200°C.

Extraction: Incubate material in MEM media (with 10% FBS) at 37°C for 24 hours

(Surface-to-volume ratio: 3 cm²/mL).

Experimental Groups:

Test: 100% Extract.

Negative Control: High-density polyethylene (HDPE).

Positive Control: Polyurethane film containing 0.1% Zinc Diethyldithiocarbamate (ZDEC)

or media with 10% DMSO.

Assay (MTT/XTT):

Seed cells at

cells/well in 96-well plates.

Replace media with Extracts (or place material directly on cell layer for Direct Contact).

Incubate for 24 hours.

Add MTT reagent; incubate 4 hours. Solubilize formazan crystals.

Read Absorbance at 570 nm.

Acceptance Criteria: Cell viability must be >70% relative to the Negative Control.

Hemocompatibility: Hemolysis Test (ISO 10993-4)
Objective: Quantify red blood cell (RBC) lysis. Rationale: The octyl chain in NHOP is

amphiphilic. Free amphiphiles are known hemolytic agents. This test validates that the surface-

bound moiety does not rupture RBCs.

Protocol:
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Blood Source: Fresh human or rabbit blood, anticoagulated with citrate (avoid heparin if

testing coagulation later).

Preparation: Dilute whole blood with PBS to achieve a hemoglobin concentration of 10

mg/mL.

Incubation:

Submerge NHOP-modified material (total surface area 3 cm²) in 1 mL of diluted blood.

Static Control: PBS only.

Total Lysis Control: 0.1% Triton X-100 (detergent).

Incubate at 37°C for 60 minutes with gentle agitation.

Quantification:

Centrifuge samples at 800g for 15 min.

Collect supernatant.

Measure absorbance of free hemoglobin at 540 nm.

Calculation:

Verdict:

< 2%: Non-hemolytic (Safe for blood contact).

2–5%: Slightly hemolytic.

5%: Hemolytic (Failed).
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Part 4: Immunogenicity & Stability
Macrophage Polarization (M1 vs. M2)
While cytotoxicity measures death, immunogenicity measures stress. Phthalimide derivatives

can modulate TNF-

.[1]

Experiment: Seed RAW 264.7 macrophages on NHOP surfaces.

Readout: qPCR for CD86 (M1 marker, pro-inflammatory) vs. CD206 (M2 marker, healing).

Expectation: NHOP surfaces often show lower acute activation than amine-surfaces but

higher than PEG.

Hydrolytic Stability
Biocompatibility is time-dependent. If the ester/ether linkage hydrolyzes, the C8-phthalimide is

released.

Test: Incubate in PBS (pH 7.4) and Acetate Buffer (pH 5.0, mimicking lysosome) for 28 days.

Analysis: HPLC of supernatant to detect free N-(8-Hydroxyoctyl)phthalimide.

Part 5: References & Authority[2][3]
ISO 10993-5:2009. Biological evaluation of medical devices — Part 5: Tests for in vitro

cytotoxicity. International Organization for Standardization.[2][3][4] Link

ISO 10993-4:2017. Biological evaluation of medical devices — Part 4: Selection of tests for

interactions with blood. International Organization for Standardization.[2][3][4] Link

PubChem Compound Summary. N-(8-Hydroxyoctyl)phthalimide (CAS 105264-63-9).[5][6]

National Center for Biotechnology Information. Link

Kushwaha, S. K., & Kaushik, D. (2016). Phthalimide: A versatile pharmacophore.[7][8]

Chemical Biology & Drug Design. (Context on Phthalimide bioactivity). Link
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Rasal, R. M., et al. (2010). Surface Modification of Aliphatic Polyester to Enhance

Biocompatibility. NIH/PMC. (Context on polyester modification). Link

Disclaimer: This guide is for research and development purposes. All medical devices must

undergo full regulatory testing (GLP) before clinical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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